Cas no 101080-34-6 (2-hydroxy-5-methoxyhexan-3-one)
101080-34-6 structure
Product Name:2-hydroxy-5-methoxyhexan-3-one
CAS No:101080-34-6
Molecular Formula:C7H14O3
Molecular Weight:146.184262752533
MDL:MFCD24699639
CID:4559135
PubChem ID:119030519
2-hydroxy-5-methoxyhexan-3-one Properties
Names and Identifiers
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- 2-hydroxy-5-methoxyhexan-3-one
-
- MDL： MFCD24699639
- InChIKey： QWDVVJSZKNALGC-UHFFFAOYSA-N
- Inchi： 1S/C7H14O3/c1-5(10-3)4-7(9)6(2)8/h5-6,8H,4H2,1-3H3
- SMILES： CC(O)C(=O)CC(OC)C
Computed Properties
- Exact Mass: 146.094294g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 4
- Monoisotopic Mass: 146.094294g/mol
- Heavy Atom Count: 10
- Complexity: 111
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.1
- Topological Polar Surface Area: 46.5Ų
- Molecular Weight: 146.18g/mol
2-hydroxy-5-methoxyhexan-3-one Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01B9CF-50mg |
2-hydroxy-5-methoxyhexan-3-one |
101080-34-6 | 95% | 50mg |
$700.00 | ||
| A2B Chem LLC | AW04143-50mg |
2-hydroxy-5-methoxyhexan-3-one |
101080-34-6 | 95% | 50mg |
$579.00 | 2024-04-20 | |
| Aaron | AR01B9KR-50mg |
2-hydroxy-5-methoxyhexan-3-one |
101080-34-6 | 95% | 50mg |
$735.00 | 2025-02-09 | |
| Enamine | EN300-202578-0.05g |
2-hydroxy-5-methoxyhexan-3-one |
101080-34-6 | 95% | 0.05g |
$516.0 | 2023-09-16 |
2-hydroxy-5-methoxyhexan-3-one Related Literature
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Fengyu Li,De-en Jiang,Xiao Cheng Zeng,Zhongfang Chen Nanoscale, 2012,4, 1123-1129
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Ouissam El Bakouri,Daniel Cassú,Miquel Solà,Teodor Parella,Anna Pla-Quintana,Anna Roglans Chem. Commun., 2014,50, 8073-8076
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Xin Liang,Jie Zhang,Zuobo Yang RSC Adv., 2021,11, 2040-2046
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4. Contents
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Mital U. Jadhav,Byong-Hun Jeon,Sanjay P. Govindwar RSC Adv., 2015,5, 30021-30021
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Nobuhiro Fusetani Nat. Prod. Rep., 2011,28, 400-410
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Liyun Dang,Jinghao Li,Yilong Yang,Fei Xue,Jiyong Hu,Shuaiguo Zhang,Yuan Gao,Mengjiao Liu,Jin'an Zhao New J. Chem., 2023,47, 3017-3025
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9. One-step hydrothermal synthesis of surface organosilanized nanozeolite under microwave irradiation †Yuanyuan Hu,Yahong Zhang,Yi Tang Chem. Commun., 2010,46, 3875-3877
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